Cas no 83221-66-3 (2,7-Naphthalenedisulfonicacid,4-amino-5-hydroxy-3-[2-[4-[[[4-[2-(4-hydroxyphenyl)diazenyl]phenyl]amino]carbonyl]phenyl]diazenyl]-6-(2-phenyldiazenyl)-,sodium salt (1:?))

• Product name: 2,7-Naphthalenedisulfonicacid,4-amino-5-hydroxy-3-[2-[4-[[[4-[2-(4-hydroxyphenyl)diazenyl]phenyl]amino]carbonyl]phenyl]diazenyl]-6-(2-phenyldiazenyl)-,sodium salt (1:?)
• CAS No: 83221-66-3
• MF: C₃₅H₂₄N₈O₉S₂-₂^.₂[Na+]
• MW: 810.722860000001
• CID: 728963
• PubChem ID: 136075875

2,7-Naphthalenedisulfonicacid,4-amino-5-hydroxy-3-[2-[4-[[[4-[2-(4-hydroxyphenyl)diazenyl]phenyl]amino]carbonyl]phenyl]diazenyl]-6-(2-phenyldiazenyl)-,sodium salt (1:?) Chemical and Physical Properties

Names and Identifiers

• 2,7-Naphthalenedisulfonicacid,4-amino-5-hydroxy-3-[2-[4-[[[4-[2-(4-hydroxyphenyl)diazenyl]phenyl]amino]carbonyl]phenyl]diazenyl]-6-(2-phenyldiazenyl)-,sodium salt (1:?)
• 4-amino-5-hydroxy-3-[[4-[[[4-[(4-hydroxyphenyl)azo]phenyl]amino]carbonyl]phenyl]azo]-6-(phenylazo)naphthalene-2,7-disulphonic acid, sodium salt
• disodium,(6Z)-4-amino-5-oxo-3-[[4-[[4-[2-(4-oxocyclohexa-2,5-dien-1-ylidene)hydrazinyl]phenyl]carbamoyl]phenyl]diazenyl]-6-(phenylhydrazinylidene)naphthalene-2,7-disulfonate
• EINECS 280-244-4
• 4-Amino-5-hydroxy-3-((4-(((4-((4-hydroxyphenyl)azo)phenyl)amino)carbonyl)phenyl)azo)-6-(phenylazo)naphthalene-2,7-disulphonic acid, sodium salt
• 83221-66-3

• Inchi： InChI=1S/C35H26N8O9S2.2Na/c36-31-30-21(19-29(54(50,51)52)33(34(30)45)43-40-23-4-2-1-3-5-23)18-28(53(47,48)49)32(31)42-41-24-8-6-20(7-9-24)35(46)37-22-10-12-25(13-11-22)38-39-26-14-16-27(44)17-15-26;;/h1-19,44-45H,36H2,(H,37,46)(H,47,48,49)(H,50,51,52);;/q;2*+1/p-2
• InChI Key： VNUSCOOGMUWSSB-UHFFFAOYSA-L
• SMILES： C1=CC=C(C=C1)N=NC2=C(C3=C(C(=C(C=C3C=C2S(=O)(=O)[O-])S(=O)(=O)[O-])N=NC4=CC=C(C=C4)C(=O)NC5=CC=C(C=C5)N=NC6=CC=C(C=C6)O)N)O.[Na+].[Na+]

Computed Properties

• Exact Mass: 810.09
• Monoisotopic Mass: 810.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 16
• Heavy Atom Count: 56
• Rotatable Bond Count: 8
• Complexity: 1800
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 294A^2